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This guide provides a comprehensive comparison of the performance characteristics of two

widely utilized energetic materials: nitroguanidine (NQ) and cyclotrimethylene trinitramine

(RDX). Objectively presenting experimental data, this document aims to assist researchers and

professionals in the selection and application of these explosives for various purposes. The

comparison encompasses key performance metrics, including detonation properties and

sensitivity to external stimuli, supported by detailed experimental methodologies.

Executive Summary
Nitroguanidine and RDX are powerful secondary explosives, each possessing a distinct

profile of performance and sensitivity. RDX generally exhibits superior detonation performance,

characterized by higher detonation velocity and pressure, making it a benchmark for high-

performance explosive applications.[1][2][3] Conversely, nitroguanidine is noted for its

remarkable insensitivity to shock, friction, and impact, rendering it a key component in

insensitive munitions (IM) and propellants where safety is a primary concern.[4][5] The choice

between these two explosives is therefore a critical balance between the demand for high

energy output and the requirement for enhanced safety and stability.
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The following tables summarize the key performance parameters of nitroguanidine and RDX

based on available experimental data.

Table 1: General and Detonative Properties

Property Nitroguanidine (NQ)
RDX (Cyclotrimethylene
trinitramine)

Chemical Formula CH₄N₄O₂ C₃H₆N₆O₆

Molar Mass ( g/mol ) 104.07 222.12

Crystal Density (g/cm³) 1.77 1.816[1]

Detonation Velocity (m/s) 7,650 (at 1.5 g/cm³)[4] 8,750 (at 1.80 g/cm³)[1][3]

Detonation Pressure (GPa) ~21-27 ~34

Heat of Explosion (kJ/kg) -3,762 5,723[1]

Melting Point (°C) 239 (decomposes)[4] 204[3]

Decomposition Temperature

(°C)
~239[4] Starts at ~170[3]

Table 2: Sensitivity to External Stimuli

Sensitivity Test Nitroguanidine (NQ)
RDX (Cyclotrimethylene
trinitramine)

Impact Sensitivity (J) >60 (Insensitive) 7.5[1]

Friction Sensitivity (N) Insensitive 120[1]

Rifle Bullet Impact Unaffected[4] Can detonate

Experimental Protocols
The data presented in this guide are derived from standardized experimental tests designed to

characterize the performance and safety of explosive materials. The following are detailed

methodologies for key experiments cited.
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Impact Sensitivity Test (Drop Weight Method)
Objective: To determine the sensitivity of an explosive to a single impact.

Apparatus: A drop-hammer machine, such as the ERL Type 12 Drop Weight Sensitivity

Apparatus, is used. This consists of a guided weight that can be dropped from a variable height

onto a striker in contact with the explosive sample.

Procedure:

A small, precisely weighed sample of the explosive (typically 35-40 mg) is placed on a

hardened steel anvil.

A steel striker is placed on top of the sample.

A weight (e.g., 2.5 kg or 5 kg) is dropped from a predetermined height onto the striker.

The outcome (explosion or no explosion) is recorded. An explosion is typically determined by

sound, flash, or smoke.

The Bruceton "up-and-down" method is commonly employed, where the drop height is

increased after a "no-go" and decreased after a "go".

A series of at least 20-30 drops is conducted to determine the 50% probability height for

initiation (H₅₀), which is reported in centimeters.

Friction Sensitivity Test (BAM Method)
Objective: To determine the sensitivity of an explosive to frictional stimuli.

Apparatus: The BAM (Bundesanstalt für Materialforschung und -prüfung) friction tester is the

standard apparatus. It consists of a fixed porcelain pin and a movable porcelain plate.[6]

Procedure:

A small amount of the explosive sample (approximately 10 mm³) is placed on the porcelain

plate.[7]
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The porcelain pin is lowered onto the sample with a specific load applied by a weighted arm.

The load can be varied from 0.5 kg to 36 kg.[6][7]

The porcelain plate is then moved back and forth once under the pin over a distance of 10

mm.[6]

The test is observed for any reaction, such as a crackling sound, smoke, or flame.

The test is repeated six times at each load level. The lowest load at which an explosion

occurs in at least one of six trials is recorded as the friction sensitivity.

Cylinder Expansion Test (CYLEX)
Objective: To measure the ability of an explosive to accelerate metal, providing data on its

Gurney energy and equation of state of detonation products.

Apparatus: A hollow copper cylinder of standardized dimensions, a high-speed streak camera

or Photonic Doppler Velocimetry (PDV) system, and a detonation initiation system.[8][9][10]

Procedure:

The explosive sample is loaded into the copper cylinder to a known density.

The explosive is initiated at one end.

As the detonation propagates through the explosive, the expanding gases push the cylinder

wall outwards.

The radial expansion of the cylinder wall is recorded as a function of time using a streak

camera or PDV probes.[8][9][10]

The velocity of the cylinder wall is then calculated from the recorded data. This wall velocity

is a measure of the explosive's performance.[8]

Detonation Velocity Measurement
Objective: To determine the speed at which the detonation wave propagates through the

explosive.
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Apparatus: A long, cylindrical charge of the explosive, and a series of probes (e.g., ionization

pins or optical fibers) placed at known distances along the charge. A high-speed timing system

is also required.

Procedure:

The explosive is formed into a cylindrical charge of a specific diameter and length.

Probes are inserted into the charge at precisely measured intervals.

The explosive is initiated at one end.

As the detonation front passes each probe, a signal is generated.

The time intervals between the signals from consecutive probes are recorded.

The detonation velocity is calculated by dividing the known distance between the probes by

the measured time interval.

Detonation Chemistry and Pathways
The detonation of nitroguanidine and RDX involves complex chemical reactions that rapidly

release large amounts of energy. The following diagrams illustrate the initial and key steps in

their decomposition pathways.
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Initial steps in the detonation pathway of RDX.

The thermal decomposition of RDX is initiated by the homolysis of the N-NO₂ bond, which is

considered the dominant initial step.[11][12] This leads to the formation of a ring radical (RDR)
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and nitrogen dioxide (NO₂). These highly reactive species then undergo a series of complex

secondary reactions, including ring-opening and hydrogen abstraction, ultimately leading to the

formation of stable gaseous products like nitrogen (N₂), water (H₂O), carbon monoxide (CO),

and carbon dioxide (CO₂).[11][13]
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Simplified decomposition pathway of Nitroguanidine.

The decomposition of nitroguanidine is a complex process that yields both gaseous and solid

products.[14][15] An idealized decomposition reaction is: H₄N₄O₂ → 2N₂ + CO + 2H₂O.

However, experimental studies have shown that the decomposition products include nitrous

oxide (N₂O), ammonia (NH₃), water (H₂O), and carbon dioxide (CO₂), as well as solid residues

like melamine and cyanuric acid.[14][15] The relatively low heat of explosion and the formation

of a higher proportion of cooler gases contribute to its use in low-erosion gun propellants.

Conclusion
The performance comparison between nitroguanidine and RDX highlights a fundamental

trade-off in explosive materials design: power versus safety. RDX is a superior high-energy

explosive, offering greater detonation velocity and pressure, which are desirable for

applications requiring maximum destructive power. In contrast, nitroguanidine's primary

advantage is its exceptional insensitivity, making it the material of choice for insensitive

munitions and propellants where survivability and handling safety are paramount.[4][5] The

selection of either explosive, or formulations containing them, will ultimately depend on the

specific requirements of the intended application, balancing the need for energetic output with

the critical considerations of safety and stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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